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Compound of Interest

Compound Name: Diethyl glutarate

Cat. No.: B7803786

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl glutarate (CAS 818-38-2), also known as diethyl pentanedioate, is a diester of glutaric
acid and ethanol.[1][2] It presents as a clear, colorless to light yellow liquid with a fruity odor.[2]
This compound serves primarily as a solvent and an intermediate in organic synthesis,
including for pharmaceuticals.[2] Its utility in various applications necessitates a thorough
understanding of its physical and chemical properties. This guide provides a comprehensive
overview of the core physical data for Diethyl glutarate, outlines standard experimental
methodologies for their determination, and presents a logical visualization of its key attributes.

Molecular and Chemical Identity

A clear definition of the compound is fundamental to any technical analysis.
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Identifier Value Source

Chemical Name Diethyl glutarate [3]

Diethyl pentanedioate, Glutaric
Synonyms o [4][5]
acid diethyl ester

CAS Number 818-38-2

Molecular Formula CoH1604 [3]
Molecular Weight 188.22 g/mol [3]
InChi Key OUWSNHWQZPEFEX- 6]

UHFFFAOYSA-N

Canonical SMILES CCOC(=0)CCCC(=0)OCC 6]

Physical Properties

The following tables summarize the key physical and thermodynamic properties of Diethyl
glutarate. These values are critical for handling, process design, and safety assessments.

3.1. Thermodynamic and Physical State Properties

Property Value Conditions Source

Colorless to almost )
Appearance o Ambient [2][6]
colorless clear liquid

at 101.3 kPa (760

Boiling Point 237 °C mmHg) [11[3]
Melting Point -24.1 °C [11[3]

Density 1.022 g/mL at 25 °C [1][3]
Refractive Index (n_D) 1.423 at 20 °C [11[3]
Vapor Pressure 0.0472 mmHg at 25 °C [4]

3.2. Safety and Flammability Data

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB1746110.aspx
http://www.letopharm.com/cas/818-38-2
http://www.stenutz.eu/chem/solv6.php?name=diethyl+glutarate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1746110.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1746110.aspx
https://www.guidechem.com/encyclopedia/diethyl-glutarate-dic7016.html
https://www.guidechem.com/encyclopedia/diethyl-glutarate-dic7016.html
https://www.benchchem.com/product/b7803786?utm_src=pdf-body
https://www.benchchem.com/product/b7803786?utm_src=pdf-body
https://cymitquimica.com/cas/818-38-2/
https://www.guidechem.com/encyclopedia/diethyl-glutarate-dic7016.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1746110.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1746110.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1746110.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1746110.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1746110.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1746110.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1746110.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1746110.aspx
http://www.letopharm.com/cas/818-38-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Method Source
Flash Point 95.56 °C (204.0 °F) Closed Cup [7]
Flash Point 96 °C (205 °F) [3]18119]

10 - Combustible
Storage Class

[7]

liquids
3.3. Solubility Profile
Solvent Solubility Source
Water Slightly soluble [1]
Ether Soluble [1]
Alcohol Soluble

Visualization of Physical Properties

The following diagram illustrates the logical relationship between Diethyl glutarate and its

primary physical characteristics.
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Physical Properties

Appearance
Colorless Liquid

Refractive Index
1.423 @ 20°C

Flash Point
95.56 °C

Diethyl Glutarate

Density
1.022 g/mL @ 25°C

Melting Point
-24.1 °C

Boiling Point
237 °C

Click to download full resolution via product page
Caption: Core physical properties of Diethyl Glutarate (CAS 818-38-2).

Experimental Protocols

The data presented in this guide are determined by standardized experimental methods. Below
are detailed overviews of the typical protocols employed for measuring key physical properties.

5.1. Boiling Point Determination (Distillation or Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, this is a constant physical property at a given pressure.[10]
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e Principle: A liquid is heated to its boiling point, and the temperature of the vapor in
equilibrium with the boiling liquid is measured.

» Apparatus: Distillation flask, condenser, thermometer, heating mantle, and receiving flask.
e Procedure:

o A sample of Diethyl glutarate (typically >5 mL) is placed in the distillation flask along with
boiling chips.

o The apparatus is assembled for simple distillation, ensuring the thermometer bulb is
positioned just below the side arm of the flask to accurately measure the temperature of
the vapor.

o The sample is heated gradually until it boils and vapors begin to condense in the
condenser.

o The temperature is recorded when it stabilizes, which indicates the boiling point. The
atmospheric pressure should also be recorded.[11]

o Alternatively, the Thiele tube method can be used for smaller sample volumes (<1 mL).[11]
5.2. Density Measurement (Digital Density Meter Method - ASTM D4052)

Density is a fundamental property defined as mass per unit volume.[12] The ASTM D4052
standard is a common method for accurately determining the density of liquids like esters.[13]
[14]

» Principle: This method uses an oscillating U-tube. A small volume of the liquid sample is
introduced into the tube. The change in the oscillating frequency of the tube caused by the
mass of the sample is measured. This change is used with calibration data to determine the
density.[15][16]

o Apparatus: Digital density meter with an oscillating U-tube, temperature control system, and
a syringe or automated sampler for sample injection.

e Procedure:
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o The instrument is calibrated using two standards of known density, typically dry air and
high-purity water.

o The temperature of the measuring cell is set to the desired value (e.g., 25 °C) and allowed
to stabilize.

o Approximately 0.7-1 mL of the Diethyl glutarate sample is injected into the U-tube,
ensuring no air bubbles are present.[16]

o The instrument measures the oscillation period and calculates the density.
o The final result is reported in g/mL or kg/m 3 at the specified temperature.[16]
5.3. Flash Point Determination (Cleveland Open Cup Method - ASTM D92)

The flash point is the lowest temperature at which a substance's vapors will ignite when an
ignition source is passed over it.[17][18] For liquids with flash points above 79°C, the ASTM
D92 method is applicable.[19]

e Principle: The sample is heated in an open brass cup at a constant rate. A small test flame is
passed across the cup at regular temperature intervals. The flash point is the lowest liquid
temperature at which the application of the test flame causes the vapors above the surface
to ignite in a brief flash.[18]

o Apparatus: Cleveland Open Cup apparatus, including a brass test cup, heating plate, test
flame applicator, and thermometer.

e Procedure:

o

The sample cup is filled with Diethyl glutarate to the specified filling mark.

[¢]

The sample is heated at a controlled, steady rate (typically 5 to 6 °C per minute).[18]

o

The test flame is passed across the center of the cup at prescribed temperature intervals.

[e]

The temperature at which a distinct flash is observed on the surface of the liquid is
recorded as the flash point.[18]
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This guide provides a foundational understanding of the physical properties of Diethyl
glutarate, essential for its safe and effective use in research and development. For all
laboratory work, it is imperative to consult the full Safety Data Sheet (SDS) and follow
established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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